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Introduction
Alpha-amylases (EC 3.2.1.1) are enzymes that catalyze the hydrolysis of internal α-1,4-

glycosidic bonds in polysaccharides like starch, yielding smaller oligosaccharides.[1] The

quantitative determination of α-amylase activity is pivotal in diverse fields such as clinical

diagnostics, the food and beverage industry, and in the development of drugs targeting

conditions like type 2 diabetes.[1] Maltohexaose, a linear oligosaccharide composed of six

glucose units linked by α-1,4-glycosidic bonds, serves as a well-defined substrate for α-

amylase.[1][2] Its use allows for more precise and reproducible kinetic studies compared to

heterogeneous substrates such as starch.[1]

This document provides a detailed protocol for assaying α-amylase activity using

maltohexaose as the substrate. The method is based on the quantification of the reducing

sugars produced upon enzymatic hydrolysis using the 3,5-dinitrosalicylic acid (DNS) method.[1]
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The kinetic assay is founded on the enzymatic hydrolysis of maltohexaose by α-amylase,

which results in the production of smaller reducing sugars like maltose, maltotriose, and

maltotetraose.[1][2] These newly formed reducing ends react with 3,5-dinitrosalicylic acid

(DNS) under alkaline conditions and upon heating. This reaction involves the reduction of the

yellow DNS to an orange-red compound, 3-amino-5-nitrosalicylic acid.[1] The intensity of the

resulting color, which is directly proportional to the concentration of reducing sugars produced,

can be quantified spectrophotometrically at 540 nm.[1] Consequently, the measured

absorbance provides a direct measure of the α-amylase activity.

Data Presentation
Table 1: Reagents and Materials
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Reagent/Material Supplier Catalog No. Storage

Maltohexaose BenchChem B8075379 Room Temperature

α-Amylase Sigma-Aldrich Varies 2-8°C

3,5-Dinitrosalicylic

Acid
Sigma-Aldrich D0550 Room Temperature

Sodium Potassium

Tartrate Tetrahydrate
Sigma-Aldrich S2377 Room Temperature

Sodium Hydroxide Sigma-Aldrich S8045 Room Temperature

Sodium Phosphate

(Monobasic and

Dibasic)

Sigma-Aldrich Varies Room Temperature

Sodium Chloride Sigma-Aldrich S9888 Room Temperature

D-(+)-Maltose

Monohydrate
Sigma-Aldrich M9171 Room Temperature

Spectrophotometer Varies - -

Water Bath Varies - -

Vortex Mixer Varies - -

Pipettes and Pipette

Tips
Varies - -

Test Tubes Varies - -

Table 2: Recommended Concentration Ranges for
Kinetic Assay

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8058912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Concentration Range Notes

Maltohexaose 0.1% - 2.0% (w/v)

Optimal concentration may

vary depending on the specific

α-amylase and assay

conditions.

α-Amylase 0.1 - 1.0 U/mL

The enzyme concentration

should be chosen to ensure

the reaction rate is linear over

the desired time course.

DNS Reagent See Protocol Prepared as a stock solution.

Maltose (for standard curve) 0.1 - 2.0 mg/mL

A standard curve is essential

for quantifying the amount of

reducing sugar produced.

Experimental Protocols
Reagent Preparation

20 mM Sodium Phosphate Buffer (pH 6.9) with 6.7 mM NaCl:

Dissolve the appropriate amounts of monobasic and dibasic sodium phosphate in distilled

water to a final concentration of 20 mM.

Add NaCl to a final concentration of 6.7 mM.

Adjust the pH to 6.9 using a pH meter.[1]

1% (w/v) Maltohexaose Substrate Solution:

Dissolve 100 mg of maltohexaose in 10 mL of 20 mM sodium phosphate buffer (pH 6.9).

[1]

Prepare this solution fresh before use.[1]

DNS Reagent:
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In 50 mL of distilled water, dissolve 1 g of 3,5-dinitrosalicylic acid by gentle heating.

Slowly add 30 g of sodium potassium tartrate tetrahydrate.

Add 20 mL of 2 N NaOH solution.

Adjust the final volume to 100 mL with distilled water.

Store in a dark bottle at room temperature.[1]

Maltose Standard Solutions (0.1 - 2.0 mg/mL):

Prepare a stock solution of 2 mg/mL D-(+)-maltose monohydrate in distilled water.[3]

Perform serial dilutions of the stock solution with distilled water to obtain a range of

standard concentrations (e.g., 0.1, 0.2, 0.4, 0.6, 0.8, 1.0, 1.5, 2.0 mg/mL).

Maltose Standard Curve
To a series of test tubes, add 1 mL of each maltose standard solution. Include a blank

containing 1 mL of distilled water.[1]

Add 1 mL of DNS reagent to each tube.

Incubate the tubes in a boiling water bath for 5-15 minutes.[1]

Cool the tubes to room temperature and add 9 mL of distilled water to each.[1]

Measure the absorbance at 540 nm against the blank.

Plot the absorbance values against the corresponding maltose concentrations to generate a

standard curve.

Alpha-Amylase Activity Assay
Pipette 0.5 mL of the 1% maltohexaose substrate solution into a test tube.

Equilibrate the tube at the desired assay temperature (e.g., 37°C) for 5 minutes.[1]
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Initiate the reaction by adding 0.5 mL of the diluted α-amylase sample to the substrate

solution and start a timer.[1]

Incubate the reaction for a defined period (e.g., 10 minutes), ensuring the reaction remains

within the linear range.[1]

Stop the reaction by adding 1 mL of the DNS reagent.[1]

Prepare a blank by adding 1 mL of the DNS reagent to 0.5 mL of the maltohexaose
substrate before adding 0.5 mL of the enzyme sample.[1]

Incubate all tubes (samples and blank) in a boiling water bath for 5-15 minutes.[1]

Cool the tubes to room temperature and add 9 mL of distilled water to each.[1]

Measure the absorbance at 540 nm against the blank.[1]

Calculation of Alpha-Amylase Activity
Determine the amount of maltose produced in the reaction mixture by interpolating the

absorbance values from the maltose standard curve.[1]

One unit (U) of α-amylase activity is defined as the amount of enzyme that liberates 1 µmol

of reducing sugar (equivalent to maltose) per minute under the specified assay conditions.[1]

Calculate the enzyme activity using the following formula:

Activity (U/mL) = (mg of maltose produced x 1000) / (Molecular weight of maltose x reaction

time in min x volume of enzyme in mL)

Molecular weight of maltose monohydrate = 360.31 g/mol

Visualizations
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Caption: Enzymatic hydrolysis of maltohexaose by α-amylase.
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Caption: Workflow for the α-amylase kinetic assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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